2-chloro-N-((5-(thiophen-3-yl)furan-2-yl)methyl)benzamide

Specification

• CAS No.: 2034594-79-9
• Molecular Formula: C16H12ClNO2S
• Molecular Weight: 317.79
• IUPAC Name: 2-chloro-N-[(5-thiophen-3-ylfuran-2-yl)methyl]benzamide
• Standard InChI: InChI=1S/C16H12ClNO2S/c17-14-4-2-1-3-13(14)16(19)18-9-12-5-6-15(20-12)11-7-8-21-10-11/h1-8,10H,9H2,(H,18,19)
• Standard InChI Key: FUDRCBXOFJXFQZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CC=C(O2)C3=CSC=C3)Cl

Introduction

Synthesis of Related Compounds

Synthetic strategies for compounds containing benzamide, furan, and thiophene moieties often involve multi-step reactions. For instance, the synthesis of 2-chloro-5-(furan-2-yl)-N-((2-(thiophen-2-yl)thiazol-5-yl)methyl)benzamide involves complex transformations that require careful control of reaction conditions.

Synthesis Steps for Similar Compounds:

• Starting Materials: Typically, these syntheses begin with commercially available or easily synthesized starting materials such as benzoyl chlorides, furan derivatives, and thiophene derivatives.

• Coupling Reactions: The synthesis may involve coupling reactions to link the different rings together. This can be achieved through various methods, including Suzuki-Miyaura coupling or other cross-coupling reactions.

• Amidation: The formation of the benzamide moiety often involves amidation reactions between a benzoyl chloride and an amine.

Spectroscopic Analysis

Spectroscopic methods are crucial for confirming the structure of synthesized compounds. Common techniques include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ${}^{1}$H NMR and ${}^{13}$C NMR are used to determine the molecular structure by analyzing the chemical shifts and coupling constants of hydrogen and carbon atoms.

• Mass Spectrometry (MS): This technique provides information about the molecular weight and fragmentation patterns of the compound.

Example Spectroscopic Data for a Related Compound:

For 5-chloro-2-methoxy-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide, the ${}^{1}$H NMR and ${}^{13}$C NMR data are as follows:

• 1{}^{1}1H NMR (400 MHz, DMSO-d6): 8.67 (t, J = 5.8 Hz, 1H), 8.62 (dt, J = 7.0, 1.1 Hz, 1H), 7.96 (s, 1H), 7.82 (dt, J = 8.9, 1.3 Hz, 1H), 7.65 (d, J = 2.8 Hz, 1H), 7.49 (dd, J = 8.9, 2.8 Hz, 1H), 7.24–7.20 (m, 1H), 7.14 (d, J = 8.9 Hz, 1H), 6.86 (td, J = 6.8, 1.4 Hz, 1H), 4.62 (d, J = 5.8 Hz, 2H), 3.83 (s, 3H).

• 13{}^{13}13C NMR (100 MHz, DMSO-d6): 163.7, 155.7, 141.4, 137.7, 131.5, 129.5, 128.7, 125.1, 124.3, 123.0, 117.2, 114.1, 112.0, 108.6, 56.3, 32.9.

Biological Activities

Compounds with benzamide, furan, and thiophene rings can exhibit a range of biological activities, including anti-inflammatory, antifungal, and anticancer properties. For example, N-(3-cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide has been evaluated as a potential 5-lipoxygenase inhibitor.

Potential Biological Activities of Related Compounds:

Compound Type	Potential Activity
Benzamide Derivatives	Anti-inflammatory, anticancer
Furan Derivatives	Antifungal, antimicrobial
Thiophene Derivatives	Anti-inflammatory, antioxidant